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Abstract
This document provides a comprehensive technical overview of Methyl 3-(1H-pyrazol-3-
yl)benzoate, a heterocyclic compound of significant interest in medicinal chemistry. We will

explore its core chemical structure, identifiers, and physicochemical properties. This guide

delves into a validated synthetic protocol, offering mechanistic insights into the reaction

pathway. Furthermore, we detail the expected spectroscopic profile for structural confirmation,

a critical component of a self-validating experimental workflow. The guide culminates in a

discussion of the broader therapeutic potential of the pyrazole scaffold, contextualizing the

relevance of this molecule within modern drug discovery programs.

Introduction: The Significance of the Pyrazole
Scaffold
Heterocyclic compounds form the bedrock of contemporary medicinal chemistry, with nitrogen-

containing rings being paramount in drug design.[1] Among these, the pyrazole nucleus, a five-

membered aromatic ring with two adjacent nitrogen atoms, is a cornerstone of many approved
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drugs used to treat a wide array of diseases.[2] The metabolic stability of the pyrazole ring is a

key factor in its increasing prevalence in newly developed therapeutics.[2]

Pyrazole derivatives exhibit a vast spectrum of pharmacological activities, including anti-

inflammatory, anticancer, antimicrobial, and antiviral properties.[1] Several FDA-approved

drugs, such as the anti-inflammatory agent Celecoxib and the kinase inhibitor Crizotinib,

feature a pyrazole core, underscoring its importance as a "privileged scaffold" in drug

discovery.[1][2] Methyl 3-(1H-pyrazol-3-yl)benzoate is a valuable building block, combining

the versatile pyrazole moiety with a benzoate functional group, offering multiple points for

further chemical modification to develop novel therapeutic agents.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and properties is the foundation of all further

research. Methyl 3-(1H-pyrazol-3-yl)benzoate is a solid at room temperature, identified by the

CAS Number 168619-00-9.[3]

Chemical Structure and Identifiers
The molecule consists of a methyl benzoate core substituted at the meta-position (position 3)

with a 1H-pyrazole ring.

Chemical Structure: 

Table 1: Core Chemical Identifiers
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Identifier Value Source

IUPAC Name
Methyl 3-(1H-pyrazol-3-
yl)benzoate

N/A

CAS Number 168619-00-9 [3][4][5]

Molecular Formula C₁₁H₁₀N₂O₂ [3]

Molecular Weight 202.21 g/mol [3][5]

SMILES
COC(=O)c1cccc(c1)c2cc[nH]n

2
Derived from structure

InChI Key
ISBXXEWIFBAFNF-

UHFFFAOYSA-N
[3]

| InChI String | 1S/C11H10N2O2/c1-15-11(14)9-4-2-3-8(7-9)10-5-6-12-13-10/h2-7H,1H3,

(H,12,13) |[3] |

Physicochemical and Safety Data
Table 2: Physicochemical Properties and Safety Information

Property Value Source

Physical Form Solid [3]

Purity Typically ≥95% [3]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[3]

GHS Pictogram GHS07 (Exclamation Mark) [3]

GHS Signal Word Warning [3]

| Hazard Statements | H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation) |[3] |

Synthesis and Mechanistic Rationale
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The synthesis of 3-substituted pyrazoles is a well-established area of organic chemistry. A

robust and common method involves the condensation of a 1,3-dicarbonyl compound, or a

vinylogous equivalent, with hydrazine. The following protocol outlines a logical and field-proven

approach for the synthesis of Methyl 3-(1H-pyrazol-3-yl)benzoate.

Proposed Synthetic Pathway
The synthesis can be envisioned as a two-step process starting from methyl 3-acetylbenzoate.

Enaminone Formation: Reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA)

creates an activated enaminone intermediate. This step is crucial as it installs the second

carbonyl equivalent needed for cyclization.

Cyclization with Hydrazine: The enaminone readily reacts with hydrazine hydrate in a

condensation-cyclization cascade to form the thermodynamically stable pyrazole ring.

Methyl 3-acetylbenzoate DMF-DMA
Toluene, 70°C

Step 1:
Enaminone Formation Enaminone Intermediate

(Methyl 3-(3-(dimethylamino)acryloyl)benzoate)
Hydrazine Hydrate (N₂H₄·H₂O)

Acetic Acid, 90°C

Step 2:
Cyclization Methyl 3-(1H-pyrazol-3-yl)benzoate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Methyl 3-(1H-pyrazol-3-yl)benzoate.

Detailed Experimental Protocol
Step 1: Synthesis of (Z)-methyl 3-(3-(dimethylamino)acryloyl)benzoate (Enaminone

Intermediate)

To a solution of methyl 3-acetylbenzoate (1 equivalent) in anhydrous toluene, add N,N-

dimethylformamide dimethyl acetal (DMF-DMA, 5 equivalents) under an inert argon

atmosphere.

Heat the reaction mixture at 70°C for 3-4 hours. The use of excess DMF-DMA drives the

reaction to completion.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the mixture to room temperature and remove the volatiles under

reduced pressure (in vacuo). The resulting crude enaminone is often used in the next step

without further purification.

Step 2: Synthesis of Methyl 3-(1H-pyrazol-3-yl)benzoate (Final Product)

Dissolve the crude enaminone intermediate from Step 1 in glacial acetic acid. Acetic acid

serves as both the solvent and a catalyst for the cyclization.

Add hydrazine hydrate (1 equivalent) dropwise to the solution at room temperature.

Heat the resulting reaction mixture at 90°C for 16-20 hours.[6] The elevated temperature is

necessary to drive the cyclization and dehydration sequence to form the aromatic pyrazole

ring.

After cooling, evaporate the acetic acid in vacuo.

Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous

solution of sodium bicarbonate (NaHCO₃) to neutralize residual acid, followed by brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield pure Methyl 3-(1H-
pyrazol-3-yl)benzoate.

Structural Elucidation and Spectroscopic Profile
The trustworthiness of any synthesis is established by rigorously confirming the structure of the

final product. The following is a predicted spectroscopic profile used to validate the identity and

purity of Methyl 3-(1H-pyrazol-3-yl)benzoate.

Table 3: Predicted ¹H and ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)
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Analysis
Predicted Chemical Shift (δ,

ppm)
Assignment and Rationale

¹H NMR ~11.0 - 13.0 (broad s, 1H)
N-H of the pyrazole ring.
Broad signal due to proton
exchange.

~8.2 (t, 1H)
Aromatic proton at C2 of the

benzoate ring.

~8.0 (d, 1H)
Aromatic proton at C6 of the

benzoate ring.

~7.7 (d, 1H)
Proton at C5 of the pyrazole

ring.

~7.5 (t, 1H)
Aromatic proton at C5 of the

benzoate ring.

~6.8 (d, 1H)
Proton at C4 of the pyrazole

ring.

~3.9 (s, 3H) Methyl ester (-OCH₃) protons.

¹³C NMR ~166.5
Carbonyl carbon (C=O) of the

methyl ester.

~148.0 - 155.0
C3 and C5 of the pyrazole

ring.

~131.0 - 134.0
Quaternary carbons C1 and

C3 of the benzoate ring.

~128.0 - 130.0
C2, C5, and C6 of the

benzoate ring.

~127.0 C4 of the benzoate ring.

~102.0 C4 of the pyrazole ring.

| | ~52.5 | Methyl ester carbon (-OCH₃). |

Mass Spectrometry (MS):
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Expected [M+H]⁺: 203.0815. This corresponds to the exact mass of the protonated

molecular ion (C₁₁H₁₁N₂O₂⁺).

Relevance and Applications in Drug Discovery
The pyrazole scaffold is a privileged structure in medicinal chemistry due to its ability to engage

in various biological interactions, such as hydrogen bonding and hydrophobic interactions,

which are critical for binding to proteins and enzymes. This structural versatility has led to the

development of pyrazole derivatives for a wide range of therapeutic applications.[1]

The structure of Methyl 3-(1H-pyrazol-3-yl)benzoate is particularly promising as a scaffold.

The pyrazole ring can act as a key pharmacophore, while the methyl benzoate moiety provides

a synthetic handle for creating diverse libraries of compounds through ester hydrolysis followed

by amide coupling or other modifications. These modifications can be used to optimize potency,

selectivity, and pharmacokinetic properties.

Pyrazole Scaffold

C₃H₄N₂

Anticancer Agents
(e.g., Kinase Inhibitors)

Targets kinases (CDK2, PI3K)

Anti-inflammatory
(e.g., COX Inhibitors)

Inhibits COX enzymes

Antimicrobial Agents

Antibacterial & Antifungal

Antiviral Agents

Inhibits viral replication

Neuroprotective Agents

Modulates CNS targets

Cardiovascular Drugs

Treats hypertension

Click to download full resolution via product page

Caption: Therapeutic applications of the versatile pyrazole scaffold in drug discovery.

Studies have demonstrated that pyrazole derivatives can act as potent inhibitors of targets like

Cyclooxygenase (COX) enzymes and various protein kinases involved in cancer proliferation,

such as CDK2 and PI3 kinase.[7] The development of compounds based on this scaffold is an

active and promising area of research for treating inflammatory diseases, cancer, and

infectious diseases.[1][7]

Conclusion
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Methyl 3-(1H-pyrazol-3-yl)benzoate is a well-defined chemical entity with a straightforward

synthetic pathway. Its structure combines two key moieties—the biologically versatile pyrazole

ring and a modifiable methyl benzoate group—making it an attractive starting point for the

design and synthesis of new chemical entities in drug discovery. The protocols and data

presented in this guide provide a robust framework for researchers to synthesize, validate, and

further explore the potential of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/publication/399481053_PYRAZOLE_DERIVATIVES_IN_DRUG_DISCOVERY_BIOLOGICAL_ACTIVITIES_STRUCTURE-ACTIVITY_RELATIONSHIPS_AND_COMPUTATIONAL_PERSPECTIVES
https://pmc.ncbi.nlm.nih.gov/articles/PMC10652296/
https://www.sigmaaldrich.com/CA/en/product/bidepharmatech/bdph9bcd9413
https://www.sigmaaldrich.com/US/en/product/bidepharmatech/bdph9bcd9413?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/bidepharmatech/bdph9bcd9413
https://www.mdpi.com/1422-8599/2025/3/M2058
https://www.mdpi.com/1422-0067/24/16/12724
https://www.mdpi.com/1422-0067/24/16/12724
https://www.benchchem.com/product/b2378521/docs#an-in-depth-technical-guide-to-methyl-3-1h-pyrazol-3-yl-benzoate
https://www.benchchem.com/product/b2378521/docs#an-in-depth-technical-guide-to-methyl-3-1h-pyrazol-3-yl-benzoate
https://www.benchchem.com/product/b2378521/docs#an-in-depth-technical-guide-to-methyl-3-1h-pyrazol-3-yl-benzoate
https://www.benchchem.com/product/b2378521/docs#an-in-depth-technical-guide-to-methyl-3-1h-pyrazol-3-yl-benzoate
https://www.benchchem.com/product/b2378521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

